Cas no 1806828-82-9 (2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide)

• Product Name: 2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide
• CAS No: 1806828-82-9
• MF: C₆H₄Br₂F₂N₂O₂S
• MW: 365.977965354919
• CID: 4811729
• Update Time: 2025-06-22

2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide

• Inchi： 1S/C6H4Br2F2N2O2S/c7-3-1-2(15(11,13)14)4(6(9)10)5(8)12-3/h1,6H,(H2,11,13,14)
• InChI Key： IRGRQYMFXPJYDR-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C=C(N=1)Br)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 322
• XLogP3: 2.1
• Topological Polar Surface Area: 81.4

Additional information on 2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide

Professional Introduction of 2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide

The compound 2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide (CAS No. 1806828-82-9) is a highly specialized chemical entity that has garnered significant attention in the field of biopharmaceutical research and drug development. This molecule belongs to a class of compounds known for their unique structural features, which make them promising candidates for various therapeutic applications.

As a pyridine-sulfonamide derivative, this compound incorporates multiple halogen substituents, including bromine and fluorine, which play critical roles in modulating its pharmacological properties. The presence of these elements not only contributes to the molecular stability but also enhances the compound's ability to interact with biological targets, such as enzymes and receptors.

Recent studies have highlighted the potential of difluoromethyl groups in improving the metabolic stability and bioavailability of pharmaceutical agents. The difluoromethyl substitution at position 3 on the pyridine ring is particularly noteworthy, as it may influence the compound's solubility and permeability across biological membranes.

Furthermore, the sulfonamide group attached to the pyridine ring is a well-known functional moiety that has been extensively studied in medicinal chemistry. This group is known for its ability to act as a versatile bioisostere, enabling fine-tuning of pharmacokinetic profiles and enhancing target selectivity.

Recent advancements in structure-activity relationship (SAR) analysis have demonstrated that the bromo substituents at positions 2 and 6 significantly impact the compound's physicochemical properties. These halogen atoms contribute to the molecule's lipophilicity, which is a key determinant of its partition coefficient and overall pharmacokinetic behavior.

Moreover, computational modeling studies have suggested that pyridine-sulfonamide derivatives such as this one may exhibit favorable interactions with a variety of protein targets, including kinases and G-protein coupled receptors (GPCRs). These findings underscore the potential utility of this compound in the discovery of novel kinase inhibitors or receptor antagonists, which are of considerable interest in oncology and inflammation research.

Another critical aspect of 2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide is its potential for multitarget pharmacology. The combination of the pyridine ring, sulfonamide group, and halogen substituents creates a molecular framework that may allow for simultaneous modulation of multiple therapeutic targets, thereby offering a unique opportunity to develop polypharmacological agents with enhanced efficacy and reduced side effects.

Recent research has also explored the impact of halogen substitution patterns on the compound's pharmacodynamic properties. The strategic placement of bromine and fluorine atoms may enhance the molecule's ability to penetrate biological barriers, such as the blood-brain barrier, which is essential for achieving central nervous system (CNS) activity.

Furthermore, in silico predictions have indicated that this compound may exhibit low toxicity profiles, making it a potentially safe candidate for further preclinical evaluation. These predictions are supported by the absence of significant structural alerts for toxicity or off-target effects, which are often associated with compounds containing multiple halogen substituents.

Overall, 2,6-Dibromo-3-(difluoromethyl)pyridine-4-sulfonamide represents a compelling candidate for drug discovery research. Its unique combination of structural features and favorable pharmacokinetic properties positions it as a valuable tool for exploring new therapeutic avenues in oncology, inflammation, and other disease areas.